Cas no 133710-62-0 (4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]-)

• Product Name: 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]-
• CAS No: 133710-62-0
• MF: C₁₀H₈F₃NO₅S
• MW: 311.234432220459
• CID: 1233465
• PubChem ID: 9901290
• Update Time: 2025-07-17

4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]-
• DB-432334
• SCHEMBL107102
• 5-Norbornene-2,3-dicarboximidyl trifluoromethanesulfonate
• NS00134146
• 3a,4,7,7a-tetrahydro-2-(((trifluoromethyl)sulfonyl)oxy)-4,7-methano-1H-isoindole-1,3(2H)-dione
• N -((trifluoromethylsulfonyl)oxy)-5-norbornene-2,3-dicarboximide
• 1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl Trifluoromethanesulfonate
• N-trifluoromethanesulfonyloxy-bicyclo[2,2,1]-hept-5-ene-2,3-dicarboximide
• Norbornenedicarboximidyl triflate
• 1,3-Dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl trifluoromethanesulfonate
• DTXSID101346880
• 5-Norbornene-2,3-dicarboximidyl
• N-trifluoromethanesulfonyloxy-bicyclo-[2,2,1]-hept-5-ene-2,3-dicarboximide
• 133710-62-0

• Inchi： 1S/C10H8F3NO5S/c11-10(12,13)20(17,18)19-14-8(15)6-4-1-2-5(3-4)7(6)9(14)16/h1-2,4-7H,3H2
• InChI Key： YCMDNBGUNDHOOD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)ON1C(C2C3C=CC(C3)C2C1=O)=O

Computed Properties

• Exact Mass: 311.00754
• Monoisotopic Mass: 311.00752802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 80.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]-

Comprehensive Analysis of 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]- (CAS No. 133710-62-0)

The compound 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]-, identified by its CAS No. 133710-62-0, is a highly specialized chemical entity with significant applications in advanced organic synthesis and material science. Its unique structural features, including the tetrahydro-isoindole-dione core and the trifluoromethylsulfonyloxy moiety, make it a valuable intermediate for researchers exploring novel pharmaceuticals, agrochemicals, and functional materials. This article delves into its properties, synthesis, and potential applications while addressing trending topics like sustainable chemistry and green synthesis.

One of the most intriguing aspects of CAS No. 133710-62-0 is its role in catalysis and polymer chemistry. The trifluoromethylsulfonyloxy group is known for its electron-withdrawing properties, which can enhance reactivity in cross-coupling reactions—a hot topic in modern organic chemistry. Researchers are increasingly interested in how this compound can be leveraged to develop more efficient catalytic systems, particularly in the context of renewable energy and carbon-neutral technologies. Its potential in photoactive materials is also being explored, aligning with the growing demand for organic electronics and optoelectronic devices.

From a synthetic perspective, the 4,7-Methano-1H-isoindole-1,3(2H)-dione scaffold offers versatility. Its 3a,4,7,7a-tetrahydro configuration provides a rigid yet flexible framework for further functionalization, making it a candidate for drug discovery programs. Recent studies highlight its utility in constructing heterocyclic compounds, which are pivotal in medicinal chemistry. The compound’s compatibility with microwave-assisted synthesis—a technique gaining traction for its energy efficiency—further underscores its relevance in contemporary research.

Environmental and safety considerations are paramount in today’s chemical industry. While CAS No. 133710-62-0 is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound’s stability under various conditions makes it suitable for large-scale production, but researchers are encouraged to explore biodegradable alternatives for its sulfonate derivatives. This aligns with the broader shift toward green chemistry principles, a topic frequently searched in academic and industrial circles.

In summary, 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-[[(trifluoromethyl)sulfonyl]oxy]- represents a fascinating intersection of structural complexity and practical utility. Its applications span high-performance materials, catalysis, and life sciences, making it a compound of enduring interest. As the scientific community continues to prioritize sustainability and innovation, this molecule is poised to play a pivotal role in shaping future technologies.